Cas no 2228774-04-5 (3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• CAS No: 2228774-04-5
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 6108470
• PubChem ID: 165639467
• Update Time: 2025-11-01

3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• 2228774-04-5
• EN300-1958273
• 3-{[2-chloro-5-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C12H13ClF3NO/c13-10-2-1-9(12(14,15)16)5-8(10)6-11(18)3-4-17-7-11/h1-2,5,17-18H,3-4,6-7H2
• InChI Key： VQJVITCFMFBNRU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC1(CNCC1)O

Computed Properties

• Exact Mass: 279.0637762g/mol
• Monoisotopic Mass: 279.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol: A Comprehensive Overview

The compound 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol, identified by the CAS number 2228774-04-5, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinols, which are known for their versatile roles in drug design and development.

Recent studies have highlighted the importance of pyrrolidinols in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The presence of a trifluoromethyl group at the 5-position of the phenyl ring introduces significant electronic effects, enhancing the compound's stability and bioavailability. Additionally, the chloro substituent at the 2-position further modulates the compound's physicochemical properties, making it a promising candidate for various biological assays.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated that 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol can facilitate the enantioselective synthesis of complex molecules, which is a critical step in drug discovery. This property has been extensively explored in recent publications, emphasizing its role in improving synthetic efficiency and selectivity.

In terms of biological activity, this compound has shown potential as a modulator of key enzymes involved in inflammatory pathways. Preclinical studies suggest that it exhibits anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are central to pain and inflammation mechanisms. Furthermore, its trifluoromethyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of CAS No. 2228774-04-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) levels, making this compound more accessible for large-scale production and further research.

From an environmental perspective, the development of sustainable synthesis routes for this compound is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint associated with its production. For instance, researchers have explored the use of biocatalysts and recyclable solvents to enhance the eco-friendliness of the synthesis process.

In conclusion, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and development. Its unique structural features, combined with recent advances in synthetic methodologies and biological applications, underscore its potential as a lead compound for future therapeutic interventions.